Cas no 2229491-05-6 (2-(2,5-dimethylthiophen-3-yl)methyloxirane)

• Product Name: 2-(2,5-dimethylthiophen-3-yl)methyloxirane
• CAS No: 2229491-05-6
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 6615851
• PubChem ID: 165971742
• Update Time: 2025-10-22

2-(2,5-dimethylthiophen-3-yl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylthiophen-3-yl)methyloxirane
• 2-[(2,5-dimethylthiophen-3-yl)methyl]oxirane
• EN300-1752179
• 2229491-05-6

• Inchi： 1S/C9H12OS/c1-6-3-8(7(2)11-6)4-9-5-10-9/h3,9H,4-5H2,1-2H3
• InChI Key： SDZYNBWIDXFPMD-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)CC1CO1

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-(2,5-dimethylthiophen-3-yl)methyloxirane

Introduction to 2-(2,5-dimethylthiophen-3-yl)methyloxirane (CAS No. 2229491-05-6)

2-(2,5-dimethylthiophen-3-yl)methyloxirane (CAS No. 2229491-05-6) is a novel organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of epoxides, which are three-membered cyclic ethers with a wide range of biological activities and synthetic utilities.

The molecular structure of 2-(2,5-dimethylthiophen-3-yl)methyloxirane is characterized by a thiophene ring substituted with two methyl groups and an epoxide moiety attached to the methylene group. The presence of the thiophene ring imparts unique electronic and steric properties to the molecule, making it a valuable building block for the synthesis of more complex organic molecules.

Recent research has highlighted the potential of 2-(2,5-dimethylthiophen-3-yl)methyloxirane in various chemical and biological applications. For instance, studies have shown that this compound can serve as an efficient intermediate in the synthesis of bioactive molecules, including pharmaceuticals and agrochemicals. The epoxide functionality can undergo a variety of reactions, such as nucleophilic ring-opening, which can be exploited to introduce diverse functional groups into the molecule.

In the context of medicinal chemistry, 2-(2,5-dimethylthiophen-3-yl)methyloxirane has been investigated for its potential as a lead compound in drug discovery. Its structural similarity to known bioactive compounds suggests that it may exhibit similar biological activities. Preliminary studies have indicated that this compound possesses antioxidant and anti-inflammatory properties, which are highly relevant in the development of new therapeutic agents for various diseases.

The synthetic accessibility of 2-(2,5-dimethylthiophen-3-yl)methyloxirane has also been a subject of interest. Several synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One notable approach involves the epoxidation of a corresponding allylic alcohol using a peracid reagent, followed by functional group manipulation to introduce the thiophene moiety.

Beyond its use as an intermediate in organic synthesis, 2-(2,5-dimethylthiophen-3-yl)methyloxirane has also shown promise in materials science. The unique electronic properties of the thiophene ring make it suitable for applications in organic electronics and photovoltaics. Researchers have explored its use in the fabrication of conductive polymers and organic light-emitting diodes (OLEDs), where its ability to modulate electronic properties can enhance device performance.

In summary, 2-(2,5-dimethylthiophen-3-yl)methyloxirane (CAS No. 2229491-05-6) is a versatile compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and chemical reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific disciplines.